![molecular formula C23H20N2O5 B1244049 3-[(2E)-2-[(4-benzoyloxy-3-ethoxyphenyl)methylidene]hydrazinyl]benzoic acid](/img/structure/B1244049.png)
3-[(2E)-2-[(4-benzoyloxy-3-ethoxyphenyl)methylidene]hydrazinyl]benzoic acid
Overview
Description
3-[2-[(4-benzoyloxy-3-ethoxyphenyl)methylidene]hydrazinyl]benzoic acid is a carbonyl compound.
Scientific Research Applications
Metal-Ligand Assisted Isomerization and Activation
Research has shown that certain benzoic acid derivatives, including those similar to 3-[(2E)-2-[(4-benzoyloxy-3-ethoxyphenyl)methylidene]hydrazinyl]benzoic acid, can be used in the synthesis of Cu(II) and Co(II) complexes. These complexes play a crucial role in the isomerization of ligands and the activation of nitrile groups. They have been identified as potential catalyst precursors for the selective oxidation of secondary alcohols to ketones in solvent-free conditions (Mahmudov et al., 2014).
Inhibitory Compounds in Drug Research
A derivative of benzoic acid has been synthesized and shown to exhibit inhibition against Hsp90α, a molecular chaperone involved in the regulation of proteins. This compound's potential as an Hsp90 inhibitor opens avenues for therapeutic applications in diseases where Hsp90 plays a key role (Wang Xiao-long, 2011).
Characterization and Tautomerism of Azo-Benzoic Acids
Another study focused on the characterization of azo-benzoic acids and their precursors. These compounds, including those structurally similar to 3-[(2E)-2-[(4-benzoyloxy-3-ethoxyphenyl)methylidene]hydrazinyl]benzoic acid, undergo acid-base dissociation and azo-hydrazone tautomerism. Understanding these properties is critical for applications in dye chemistry and spectroscopic analysis (Baul et al., 2009).
properties
Molecular Formula |
C23H20N2O5 |
|---|---|
Molecular Weight |
404.4 g/mol |
IUPAC Name |
3-[(2E)-2-[(4-benzoyloxy-3-ethoxyphenyl)methylidene]hydrazinyl]benzoic acid |
InChI |
InChI=1S/C23H20N2O5/c1-2-29-21-13-16(15-24-25-19-10-6-9-18(14-19)22(26)27)11-12-20(21)30-23(28)17-7-4-3-5-8-17/h3-15,25H,2H2,1H3,(H,26,27)/b24-15+ |
InChI Key |
MPGVZRQJFBDTLE-BUVRLJJBSA-N |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=N/NC2=CC=CC(=C2)C(=O)O)OC(=O)C3=CC=CC=C3 |
SMILES |
CCOC1=C(C=CC(=C1)C=NNC2=CC=CC(=C2)C(=O)O)OC(=O)C3=CC=CC=C3 |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=NNC2=CC=CC(=C2)C(=O)O)OC(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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